Cas no 2171745-62-1 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid
• CAS No: 2171745-62-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6172287
• PubChem ID: 165805381
• Update Time: 2025-07-01

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid
• EN300-1496551
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]morpholin-3-yl}acetic acid
• 2171745-62-1

• Inchi： 1S/C26H30N2O6/c1-16(2)24(25(31)28-11-12-33-14-17(28)13-23(29)30)27-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： HPLTUKAMFFAXKD-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid

Recent Advances in the Study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid (CAS: 2171745-62-1)

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid (CAS: 2171745-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine-acetic acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel protease inhibitors, where the morpholine ring was found to enhance binding affinity to target enzymes. Additionally, researchers have explored its utility in the construction of peptide-drug conjugates (PDCs), leveraging its stability and reactivity under physiological conditions.

In terms of synthetic methodology, advancements have been made in the efficient production of 2171745-62-1. A team at the University of Cambridge reported a streamlined, high-yield synthesis route that reduces byproduct formation and improves scalability. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and reproducibility are paramount.

Further investigations into the biological activity of derivatives of 2171745-62-1 have revealed promising therapeutic potential. For instance, a 2024 study demonstrated that analogs of this compound exhibit potent anti-inflammatory properties, likely due to their ability to modulate NF-κB signaling pathways. These findings open new avenues for the development of treatments for chronic inflammatory diseases.

Looking ahead, the versatility of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid positions it as a cornerstone in the design of next-generation biopharmaceuticals. Ongoing research aims to expand its applications in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. The continued exploration of this compound underscores its importance in bridging chemical synthesis and biological innovation.